Cas no 1805218-42-1 (6-Bromo-2-methoxypyridine-3-acetonitrile)

• Product Name: 6-Bromo-2-methoxypyridine-3-acetonitrile
• CAS No: 1805218-42-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4901172
• Update Time: 2023-08-20

6-Bromo-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methoxypyridine-3-acetonitrile
• 2-(6-Bromo-2-methoxypyridin-3-yl)acetonitrile

• Inchi： 1S/C8H7BrN2O/c1-12-8-6(4-5-10)2-3-7(9)11-8/h2-3H,4H2,1H3
• InChI Key： YGSVCJLCNGBENM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC#N)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9